Cas no 51334-85-1 (4-(4-methylphenyl)phthalazin-1-ol)

4-(4-methylphenyl)phthalazin-1-ol structure

51334-85-1 structure

Product Name:4-(4-methylphenyl)phthalazin-1-ol

CAS No:51334-85-1

MF:C₁₅H₁₂N₂O

MW:236.268583297729

CID:1074202

PubChem ID:24874667

Update Time:2025-11-06

4-(4-methylphenyl)phthalazin-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-(p-Tolyl)phthalazin-1(2H)-one
- (4-Methylphenyl)-1-(2H)-phthalazinone
- 4-(4-Methylphenyl)-1,2-dihydrophthalazin-1-one
- 4-(4-Methylphenyl)-2H-phthalazin-1-one
- 4-(4-methylphenyl)butyric acid
- 4-(para-Tolyl)-butyric acid
- 4-(p-Tolyl)butanoic acid
- 4-(p-tolyl)butyric acid
- 4-(p-tolyl)-phthalazin-1(2H)-one
- 4-p-Tolyl-2H-phthalazin-1-on
- 4-p-tolyl-2H-phthalazin-1-one
- 4-p-Tolyl-buttersaeure
- 4-p-tolylphthalaz-1-one
- 4-p-tolylphthalazin-1-one
- 4-(4-methylphenyl)phthalazin-1-ol
- 4-(p-tolyl)phthalazin-1(2H)-one
- MFCD00222976
- BCA33485
- HMS1408J03
- STK922172
- SR-01000494820-1
- CCG-241928
- STL284191
- AKOS000266940
- A913186
- Oprea1_382235
- D74982
- 4-(p-tolyl)-2H-phthalazin-1-one
- 4-(4-methylphenyl)phthalazin-1(2H)-one
- Enamine_005129
- CS-0090897
- SCHEMBL1786578
- EN300-16088
- 4-p-toluyl-phthalazin-1-(2H)-one
- IDI1_007716
- F3116-0065
- F9995-0176
- 4-(4-methylphenyl)-phthalazin-1(2H)-one
- BBL036228
- AB00682921-01
- Z48957539
- 51334-85-1
- AKOS002212599
- CHEMBL4242535
- QBGWUKDMIGJTDU-UHFFFAOYSA-N
- 5Y-1182
- SR-01000494820
- MDL： MFCD02683505
- Inchi： 1S/C15H12N2O/c1-10-6-8-11(9-7-10)14-12-4-2-3-5-13(12)15(18)17-16-14/h2-9H,1H3,(H,17,18)
- InChI Key： QBGWUKDMIGJTDU-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C(C2C=CC(C)=CC=2)=NN1

Computed Properties

Exact Mass: 236.09500
Monoisotopic Mass: 236.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 41.5Å²

Experimental Properties

Color/Form: solid
Melting Point: 250-255 °C (lit.)
PSA: 45.75000
LogP: 2.89850
Solubility: Not available

4-(4-methylphenyl)phthalazin-1-ol Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R36/37/38

4-(4-methylphenyl)phthalazin-1-ol Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4-methylphenyl)phthalazin-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM275233-1g	4-(p-tolyl)phthalazin-1(2H)-one	51334-85-1	95%	1g	$307	2021-06-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04537-25g	2-(p-Tolyl)phthalazin-1(2H)-one	51334-85-1		25g	¥2268.0	2021-09-03
TRC	M695538-100mg	4-(4-Methylphenyl)Phthalazin-1-Ol	51334-85-1		100mg	$ 50.00	2022-06-03
TRC	M695538-500mg	4-(4-Methylphenyl)Phthalazin-1-Ol	51334-85-1		500mg	$ 185.00	2022-06-03
TRC	M695538-1g	4-(4-Methylphenyl)Phthalazin-1-Ol	51334-85-1		1g	$ 295.00	2022-06-03
Apollo Scientific	OR32943-1g	4-(4-Methylphenyl)-1,2-dihydrophthalazin-1-one	51334-85-1	97%	1g	£185.00	2025-02-20
Apollo Scientific	OR32943-5g	4-(4-Methylphenyl)-1,2-dihydrophthalazin-1-one	51334-85-1	97%	5g	£832.00	2025-02-20
Chemenu	CM275233-1g	4-(p-tolyl)phthalazin-1(2H)-one	51334-85-1	95%	1g	$***	2023-05-30
eNovation Chemicals LLC	Y1256357-5g	(4-METHYLPHENYL)-1-(2H)-PHTHALAZINONE	51334-85-1	98%	5g	$125	2024-06-06
eNovation Chemicals LLC	Y1256357-25g	(4-METHYLPHENYL)-1-(2H)-PHTHALAZINONE	51334-85-1	98%	25g	$275	2024-06-06

4-(4-methylphenyl)phthalazin-1-ol Suppliers

Amadis Chemical Company Limited

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(CAS:51334-85-1)4-(4-methylphenyl)phthalazin-1-ol

Order Number:A913186

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:48

Price ($):152.0

Email:sales@amadischem.com

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